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Compound of Interest

Compound Name: Quinoxyfen-d4

Cat. No.: B12415389

An In-depth Technical Guide on the Physical Characteristics of Quinoxyfen-d4

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the known physical and chemical properties of Quinoxyfen-d4.

This deuterated analog of the fungicide Quinoxyfen is primarily utilized as an internal standard
in analytical testing.

Physicochemical Data

The following table summarizes the key physical and chemical properties of Quinoxyfen-d4,
compiled from various chemical suppliers and databases.
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Property

Value

Chemical Name

5,7-dichloro-4-(2,3,5,6-tetradeuterio-4-fluoro-

phenoxy)quinoline[1]

Molecular Formula

C15D4H4CI2FNO[1]

Molecular Weight

312.16 g/mol [1][2][3]

Accurate Mass

311.0218 Da

Appearance White to Off-White Solid
Purity >95% (as determined by HPLC)
Solubility Soluble in DMSO at 10 mM

Storage Condition

Recommended storage at +4°C

CAS Number

124495-18-7

SMILES Notation

[2H]c1c([2H])c(Oc2cenc3cc(Clycc(Cl)e23)c([2H])
c([2H])c1F

INChl Key

INChl=1S/C15H8CI2FNO/c16-9-7-12(17)15-
13(8-9)19-6-5-14(15)20-11-3-1-10(18)2-4-
11/h1-8H/i1D,2D,3D,4D

Experimental Protocols

Detailed, publicly available experimental protocols for the specific synthesis, purification, and

analytical method development of Quinoxyfen-d4 are limited. As a stable isotope-labeled

standard, its primary application lies in quantitative analysis, often using techniques like gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) for the detection of Quinoxyfen in environmental and agricultural samples. The purity

of the standard is typically verified by the manufacturer using High-Performance Liquid

Chromatography (HPLC).

Structural Visualization
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The chemical structure of Quinoxyfen-d4, illustrating the positions of the four deuterium atoms
on the fluorophenoxy ring, is provided below.

Caption: Chemical structure of Quinoxyfen-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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